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Compound of Interest

Compound Name: 5-Methylhexanenitrile

Cat. No.: B103281

Physical Properties of 5-Methylhexanenitrile: A
Technical Guide

This guide provides an in-depth overview of the key physical properties of 5-
Methylhexanenitrile, specifically its boiling point and density. It is intended for researchers,
scientists, and professionals in the field of drug development who require accurate and detailed
information for their work. This document outlines the experimentally determined values for
these properties and provides detailed protocols for their measurement.

Core Physical Properties

The physical characteristics of 5-Methylhexanenitrile are crucial for its handling, purification,
and application in various chemical syntheses. The boiling point and density are fundamental
parameters for process design and quality control.

Data Presentation

The quantitative physical properties of 5-Methylhexanenitrile are summarized in the table
below for quick reference.
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Property Value Conditions
Boiling Point 172.1°C at 760 mmHg
Density 0.806 g/cm?3 Standard conditions

Experimental Protocols

Accurate determination of physical properties is paramount in scientific research. The following

sections detail the standard experimental methodologies for measuring the boiling point and

density of a liquid compound such as 5-Methylhexanenitrile.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and reliable method for determining the boiling point is through distillation.

[1] For smaller sample volumes, a micro-boiling point determination using a capillary tube is a

suitable alternative.[2]

Micro-Boiling Point Determination using a Capillary Tube:

Sample Preparation: A small amount of the liquid sample (a few milliliters) is placed into a
fusion tube.

Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the fusion
tube containing the sample.

Heating: The assembly is heated, often in a Thiele tube or a similar apparatus, using a
controlled heat source. Initially, a stream of bubbles will be observed as trapped air is
expelled.

Observation: As the temperature approaches the boiling point, a rapid and continuous
stream of bubbles will emerge from the open end of the capillary tube.

Boiling Point Identification: The heat source is then removed. The boiling point is the
temperature at which the liquid just begins to enter the capillary tube as it cools.[2][3] This
temperature should be recorded from a thermometer placed in the heating apparatus.
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Determination of Density

Density is the mass of a substance per unit volume. For liquids, this can be determined with
high accuracy using straightforward laboratory equipment.[4]

Density Determination using a Graduated Cylinder and Balance:

Mass of Empty Cylinder: An empty, dry measuring cylinder is placed on a digital balance,
and its mass is recorded.[4]

» Volume Measurement: A specific volume of the liquid is carefully measured into the
graduated cylinder. The volume should be read from the bottom of the meniscus at eye level
to avoid parallax error.[4]

o Mass of Filled Cylinder: The measuring cylinder containing the liquid is weighed again, and
the combined mass is recorded.

o Calculation: The mass of the liquid is determined by subtracting the mass of the empty
cylinder from the mass of the filled cylinder. The density is then calculated by dividing the
mass of the liquid by its measured volume (p = m/V).[4] For improved accuracy, it is
recommended to perform multiple measurements and calculate an average.[4][5]

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for the experimental determination of the
boiling point and density of a liquid sample.
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Caption: Workflow for determining boiling point and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103281#physical-properties-of-5-methylhexanenitrile-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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